Cas no 2060025-44-5 (1-(1-Azidocyclopentyl)-3-bromobenzene)

• Product Name: 1-(1-Azidocyclopentyl)-3-bromobenzene
• CAS No: 2060025-44-5
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• MDL: MFCD30498215
• CID: 5153806
• PubChem ID: 125451497
• Update Time: 2025-05-23

1-(1-Azidocyclopentyl)-3-bromobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-azidocyclopentyl)-3-bromobenzene
• 1-(1-Azidocyclopentyl)-3-bromobenzene

• MDL： MFCD30498215
• Inchi： 1S/C11H12BrN3/c12-10-5-3-4-9(8-10)11(14-15-13)6-1-2-7-11/h3-5,8H,1-2,6-7H2
• InChI Key： BVBLPHPQFUCPFA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(CCCC1)N=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 4.5
• Topological Polar Surface Area: 14.4

Additional information on 1-(1-Azidocyclopentyl)-3-bromobenzene

1-(1-Azidocyclopentyl)-3-bromobenzene: A Comprehensive Overview

1-(1-Azidocyclopentyl)-3-bromobenzene, identified by the CAS Registry Number 2060025-44-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom at the meta position of a benzene ring with an azidocyclopentyl group attached at the para position. The azide functional group (-N₃) is a key feature of this molecule, contributing to its reactivity and potential applications in various chemical reactions.

The synthesis of 1-(1-Azidocyclopentyl)-3-bromobenzene typically involves multi-step processes, often starting from bromobenzene derivatives and incorporating the azidocyclopentyl group through coupling reactions or other advanced methodologies. Recent advancements in catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, have enabled more efficient and selective syntheses of such compounds. These methods not only enhance the purity of the final product but also open avenues for further functionalization, making this compound a valuable building block in organic synthesis.

One of the most promising applications of 1-(1-Azidocyclopentyl)-3-bromobenzene lies in its use as a precursor for azide-containing materials. Azides are known for their ability to undergo click chemistry reactions, particularly the Huisgen cycloaddition, which has revolutionized the field of supramolecular chemistry. By incorporating this compound into polymer systems or hybrid materials, researchers have demonstrated enhanced mechanical properties and improved thermal stability. For instance, recent studies have highlighted the potential of azide-containing polymers in high-performance adhesives and coatings.

In addition to its role in materials science, 1-(1-Azidocyclopentyl)-3-bromobenzene has shown promise in medicinal chemistry. The bromine atom at the meta position provides a site for further substitution, allowing for the introduction of bioactive groups that can modulate pharmacokinetic properties. Current research is exploring its utility as a scaffold for drug delivery systems, where controlled release mechanisms can be engineered by exploiting the reactivity of the azide group.

The structural versatility of 1-(1-Azidocyclopentyl)-3-bromobenzene also makes it an attractive candidate for click chemistry-based library synthesis. By systematically varying substituents on both the benzene ring and cyclopentane moiety, researchers can generate diverse libraries of compounds with tailored properties. This approach has been instrumental in accelerating drug discovery processes and identifying novel leads for therapeutic applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of 1-(1-Azidocyclopentyl)-3-bromobenzene is crucial for its safe handling and disposal. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, revealing that microbial communities play a significant role in breaking down such compounds into less harmful byproducts. These findings underscore the importance of sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(1-Azidocyclopentyl)-3-bromobenzene, with its unique structure and functional groups, continues to be a focal point in contemporary chemical research. Its applications span across materials science, medicinal chemistry, and environmental studies, driven by advancements in synthetic methodologies and functionalization techniques. As research progresses, this compound is expected to unlock new possibilities in developing innovative materials and therapeutic agents that address pressing challenges in various industries.